Cas no 5050-65-7 (Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-)
5050-65-7 structure
Product Name:Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
CAS No:5050-65-7
MF:C10H11NO
MW:161.200442552567
CID:1567603
Update Time:2024-08-24
Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Isoxazole, 4,5-dihydro-5-methyl-3-phenyl-
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- Inchi: 1S/C10H11NO/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: MQJTXVNURFRZHV-UHFFFAOYSA-N
- SMILES: O1C(C)CC(C2=CC=CC=C2)=N1
Computed Properties
- Exact Mass: 161.08413
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 49-50 °C
- Boiling Point: 154-156 °C(Press: 14 Torr)
- PSA: 21.59
Isoxazole, 4,5-dihydro-5-methyl-3-phenyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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